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Compound of Interest

Compound Name: 3,4-Dimethoxybenzoic Acid

CAS No.: 19930-70-2

Cat. No.: B1166140

Get Quote

This guide provides essential, immediate safety and logistical information for the proper

handling and disposal of 3,4-Dimethoxybenzoic Acid (also known as Veratric Acid). The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment and mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)
3,4-Dimethoxybenzoic Acid is classified as a hazardous substance that causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Adherence to the following

PPE guidelines is mandatory to minimize exposure.
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PPE Category Recommended Equipment Specifications & Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3]

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards. Protects against

dust particles and potential

splashes that can cause

serious eye irritation.

Hand Protection Chemical-resistant gloves.

Tested according to EN 374.

Nitrile gloves are a suitable

option. Inspect gloves for

integrity before each use to

prevent skin contact and

irritation.[3][5]

Body Protection
Laboratory coat or chemical-

resistant clothing.

Provides a barrier to prevent

skin exposure from accidental

spills.[1]

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when dust formation

is likely or if ventilation is

inadequate. A dust mask (e.g.,

N95) or a particulate filter

respirator (e.g., P2) is

recommended.[1][3][6]

Safe Handling and Operational Plan
Proper handling procedures are critical to minimize risk. Always work in a well-ventilated area,

such as a designated chemical fume hood.[3][5]

Procedural Steps for Handling:

Preparation: Before starting work, ensure all necessary PPE is donned correctly. Confirm

that safety showers and eyewash stations are unobstructed and accessible.[1]

Handling: Avoid all direct contact with the substance.[3] Prevent the formation of dust and

aerosols during weighing and transferring.[1][3] Use equipment and techniques that minimize
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dust generation.

Hygiene: Do not eat, drink, or smoke in the laboratory or areas where chemicals are

handled. Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[3]

Storage Plan:

Store in a cool, dry, and well-ventilated area with a recommended temperature between 15–

25 °C.[3]

Keep containers tightly sealed and clearly labeled.[1]

Store away from incompatible materials, such as strong oxidizing and reducing agents.[1][7]

Spill Management Protocol
In the event of a spill, prompt and appropriate action is crucial. The following workflow outlines

the necessary steps.
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Caption: Workflow for managing a 3,4-Dimethoxybenzoic Acid spill.
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Disposal Plan
3,4-Dimethoxybenzoic Acid and its container must be disposed of as hazardous waste.[3]

Adhere strictly to local, regional, and national regulations.

Solid Waste: Collect unused or contaminated solid 3,4-Dimethoxybenzoic Acid in a

designated, clearly labeled, and sealed container for hazardous waste.

Contaminated Materials: Any items grossly contaminated, such as weighing paper, gloves, or

cleaning materials, must also be placed in the hazardous waste container.[8]

Prohibition:Do not empty into drains or release into the environment.[1][3][7]

Vendor: Arrange for disposal through a licensed and approved waste disposal contractor.

Quantitative Data Summary
The following table summarizes key quantitative and physical data for 3,4-Dimethoxybenzoic
Acid.

Property Value

CAS Number 93-07-2[1][2][3]

Molecular Formula C₉H₁₀O₄[7][9]

Molecular Weight 182.17 g/mol [9][10]

Physical State Crystalline Powder[7]

Appearance Almost white to beige[7]

Melting Point 179 - 182 °C[7][9]

Solubility Slightly soluble in water.[7]

Toxicity (LD50) Intraperitoneal (mouse): >800 mg/kg[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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